Cas no 1334372-37-0 (2-(2-chlorophenoxy)-1-4-(6-phenylpyrimidin-4-yl)piperazin-1-ylethan-1-one)

• Product Name: 2-(2-chlorophenoxy)-1-4-(6-phenylpyrimidin-4-yl)piperazin-1-ylethan-1-one
• CAS No: 1334372-37-0
• MF: C₂₂H₂₁ClN₄O₂
• MW: 408.880743741989
• CID: 6180455
• PubChem ID: 56724563
• Update Time: 2025-05-20

2-(2-chlorophenoxy)-1-4-(6-phenylpyrimidin-4-yl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenoxy)-1-4-(6-phenylpyrimidin-4-yl)piperazin-1-ylethan-1-one
• 2-(2-chlorophenoxy)-1-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]ethan-1-one
• AKOS024534137
• CCG-293787
• F6166-0138
• 2-(2-chlorophenoxy)-1-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]ethanone
• VU0533832-1
• 1334372-37-0
• 2-(2-chlorophenoxy)-1-(4-(6-phenylpyrimidin-4-yl)piperazin-1-yl)ethanone

• Inchi： 1S/C22H21ClN4O2/c23-18-8-4-5-9-20(18)29-15-22(28)27-12-10-26(11-13-27)21-14-19(24-16-25-21)17-6-2-1-3-7-17/h1-9,14,16H,10-13,15H2
• InChI Key： SQVABRQDLMHIOE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC(N1CCN(C2C=C(C3C=CC=CC=3)N=CN=2)CC1)=O

Computed Properties

• Exact Mass: 408.1353036g/mol
• Monoisotopic Mass: 408.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-(2-chlorophenoxy)-1-4-(6-phenylpyrimidin-4-yl)piperazin-1-ylethan-1-one

2-(2-Chlorophenoxy)-1-4-(6-phenylpyrimidin-4-yl)piperazin-1-ylethan-1-one (CAS No. 1334372-37-0)

The compound 2-(2-Chlorophenoxy)-1-4-(6-phenylpyrimidin-4-yl)piperazin-1-ylethan-1-one, with the CAS registry number 1334372-37-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a piperazine ring, a phenyl group, and a chlorophenoxy substituent. The integration of these functional groups renders the molecule highly versatile, making it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. The piperazine moiety, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions. The presence of the chlorophenoxy group introduces additional electronic and steric effects, further enhancing the molecule's bioactivity. Moreover, the pyrimidine ring, a heterocyclic structure with two nitrogen atoms, contributes to the molecule's aromaticity and stability, making it an ideal platform for further functionalization.

One of the most exciting developments involving this compound is its role in the design of kinase inhibitors. Kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have utilized 2-(2-Chlorophenoxy)-1-4-(6-phenylpyrimidin-4-yl)piperazin-1-ylethan-1-one as a lead compound to develop potent kinase inhibitors with improved selectivity and efficacy. These inhibitors have shown promising results in preclinical studies, demonstrating their potential to inhibit key signaling pathways involved in disease progression.

In addition to its therapeutic applications, this compound has also been explored for its potential in materials science. The unique electronic properties of the molecule make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in synthetic methodologies have enabled the precise control of the molecule's structure, allowing for tailored electronic properties that meet the demands of modern electronic devices.

The synthesis of 2-(2-Chlorophenoxy)-1-4-(6-phenylpyrimidin-4-y...